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Compound of Interest

Compound Name: Stannous sulfate

Cat. No.: B148045 Get Quote

Introduction

Stannous sulfate (SnSO₄), also known as tin(II) sulfate, is an inorganic compound with

significant applications across various scientific and industrial domains, including a noteworthy

role in pharmaceutical formulations. This technical guide provides an in-depth overview of the

core physical and chemical properties of stannous sulfate, tailored for researchers, scientists,

and professionals in drug development. The document summarizes key quantitative data,

details relevant experimental protocols, and visualizes complex processes to facilitate a

comprehensive understanding of this versatile compound.

Physical Properties
Stannous sulfate is a white to off-white crystalline solid that is odorless.[1][2][3] It is known to

be hygroscopic, readily absorbing moisture from the air.[4][5][6] This property necessitates

storage in dry conditions to maintain its integrity.

Tabulated Physical Data
The following table summarizes the key physical properties of stannous sulfate for easy

reference and comparison.
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Property Value References

Molecular Formula SnSO₄ [7]

Molecular Weight 214.75 g/mol [7]

Appearance
White to off-white crystalline

powder
[1][2][5][6]

Odor Odorless [1][3]

Melting Point 360 °C (decomposes) [1][7][8]

Boiling Point Decomposes to SnO₂ and SO₂ [7]

Density 4.15 g/cm³ [1][7][8]

Solubility in Water 330 g/L (20 °C) [1][9]

Crystal Structure Orthorhombic [10][11]

Chemical Properties
Stannous sulfate is a convenient source of tin(II) ions. It is stable under normal conditions but

is sensitive to moisture and incompatible with strong oxidizing agents.[1]

Hydrolysis
In aqueous solutions, particularly at low concentrations, stannous sulfate is susceptible to

hydrolysis, which leads to the formation of insoluble basic tin sulfates.[12] To obtain a clear

solution, it is often dissolved in a dilute solution of sulfuric acid.[1][5][13] The hydrolysis process

involves the reaction of Sn²⁺ ions with water, leading to a decrease in the pH of the solution.

[14]

Redox Reactions
The tin(II) ion in stannous sulfate is a reducing agent and can be oxidized to the more stable

tin(IV) state.[8] This reducing property is utilized in various applications, such as in analytical

chemistry and in industrial processes like tin plating.[15]

Tabulated Chemical Data
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Property Description References

CAS Number 7488-55-3 [1][7]

pH 1.6 (50 g/L in H₂O at 20 °C) [1][3]

Stability Stable, but moisture sensitive. [1]

Incompatibilities Strong oxidizing agents. [1]

Decomposition Products Tin oxides, sulfur oxides. [16]

Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of stannous sulfate.

Synthesis of Stannous Sulfate
A common laboratory-scale synthesis of stannous sulfate involves the displacement reaction

between metallic tin and copper(II) sulfate.[5]

Protocol:

Prepare a dilute solution of sulfuric acid.

Add metallic tin to the acidic solution.

Slowly add a solution of copper(II) sulfate to the mixture while stirring under a nitrogen

atmosphere to prevent oxidation.

The reaction mixture is then boiled and concentrated under a vacuum.

The resulting stannous sulfate crystals are filtered, washed with alcohol and ether, and then

dried.[12]

Determination of Melting Point (Capillary Method)
The melting point of stannous sulfate can be determined using a standard capillary melting

point apparatus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27455812/
https://www.chemimpex.com/products/02907
https://pubmed.ncbi.nlm.nih.gov/27455812/
https://www.chemicalbook.com/article/stannous-sulfate-properties-applications-and-toxicity.htm
https://pubmed.ncbi.nlm.nih.gov/27455812/
https://pubmed.ncbi.nlm.nih.gov/27455812/
https://sketchviz.com/graphviz-examples
https://www.benchchem.com/product/b148045?utm_src=pdf-body
https://www.benchchem.com/product/b148045?utm_src=pdf-body
https://www.benchchem.com/product/b148045?utm_src=pdf-body
https://dspace.library.uu.nl/bitstream/handle/1874/15856/snoeij_87_biologicalactivity.pdf?sequence=1
https://www.benchchem.com/product/b148045?utm_src=pdf-body
https://pysb.readthedocs.io/en/latest/modules/tools/render_reactions.html
https://www.benchchem.com/product/b148045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Ensure the stannous sulfate sample is finely powdered and completely dry.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a steady rate (e.g., 10-20 °C/min) until the temperature is about 15-20 °C

below the expected melting point.

Reduce the heating rate to 1-2 °C/min.

Record the temperature at which the first liquid appears and the temperature at which the

entire sample becomes liquid. This range represents the melting point. Note that stannous
sulfate decomposes at its melting point.[1][7]

Determination of Bulk Density
The bulk density of stannous sulfate powder can be determined by measuring the volume of a

known mass of the powder.

Protocol:

Weigh a clean, dry 100 mL graduated cylinder.

Gently pour a known mass (e.g., 50 g) of stannous sulfate powder into the graduated

cylinder without compacting it.

Level the surface of the powder and record the volume.

Calculate the bulk density using the formula: Bulk Density = Mass / Volume.

Determination of Aqueous Solubility
The solubility of stannous sulfate in water can be determined by preparing a saturated

solution and measuring the concentration of the dissolved salt.

Protocol:
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Add an excess amount of stannous sulfate to a known volume of deionized water in a flask.

Stir the mixture at a constant temperature for a sufficient time to ensure equilibrium is

reached (e.g., 24 hours).

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant solution.

Evaporate the water from the withdrawn sample in a pre-weighed evaporating dish.

Weigh the evaporating dish with the dry residue.

The mass of the residue corresponds to the amount of stannous sulfate dissolved in the

withdrawn volume of water.

Calculate the solubility in g/L.

Visualization of Processes
The following diagrams, created using the DOT language, illustrate key workflows and potential

biological interactions of stannous sulfate.
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Experimental Workflow for Stannous Sulfate Characterization
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Caption: Workflow for the synthesis and characterization of stannous sulfate.
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Hypothetical Signaling Pathway of Tin(II) Ions
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Caption: Potential cellular effects of tin(II) ions relevant to drug development.

Applications in Research and Drug Development
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Stannous sulfate serves as a versatile reagent in various research and industrial applications.

In the pharmaceutical sector, it is utilized as a stabilizing agent in some formulations.[4] The

tin(II) ion's ability to act as a reducing agent is crucial in certain analytical methods and

synthetic processes.

For drug development professionals, understanding the biological effects of tin compounds is of

growing interest. While much of the research has focused on organotin compounds, inorganic

tin salts like stannous sulfate can also exhibit biological activity. Studies have suggested that

tin compounds can influence cellular processes, including the immune response and signal

transduction pathways.[1][17] For instance, tin ions have been shown to induce the generation

of reactive oxygen species (ROS) in cells, which can lead to oxidative stress and apoptosis.[18]

[19] Furthermore, tin compounds may affect intracellular calcium mobilization and phospholipid

metabolism, key components of cellular signaling.[1][17] This suggests potential, yet to be fully

explored, applications or considerations for stannous sulfate in therapeutic contexts.

Safety and Handling
Stannous sulfate is classified as harmful if swallowed or inhaled and can cause skin and eye

irritation.[20][21] It is essential to handle this compound with appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat. Work should be conducted in a

well-ventilated area or under a fume hood.[17]

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of stannous sulfate, along with practical experimental protocols for their determination. The

inclusion of visualized workflows and a hypothetical signaling pathway aims to bridge the gap

between the fundamental chemistry of this compound and its potential relevance in the field of

drug development. For researchers and scientists, a thorough understanding of these core

characteristics is paramount for its effective and safe application in both laboratory and

industrial settings. Further research into the specific biological mechanisms of stannous
sulfate will be crucial in fully elucidating its potential in pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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